Cas no 19075-35-5 (4-Bromo-3-methylbenzo[b]thiophene)

• Product Name: 4-Bromo-3-methylbenzo[b]thiophene
• CAS No: 19075-35-5
• MF: C₉H₇BrS
• MW: 227.120880365372
• CID: 2130309
• PubChem ID: 13540108
• Update Time: 2025-08-05

4-Bromo-3-methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methylbenzo[b]thiophene
• 4-bromo-3-methyl-1-benzothiophene
• Benzo[b]thiophene, 4-bromo-3-methyl-
• 4-Bromo-3-methylbenzo[b]thiophene

• Inchi： 1S/C9H7BrS/c1-6-5-11-8-4-2-3-7(10)9(6)8/h2-5H,1H3
• InChI Key： KTFFMYIUJWNUGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C)=CS2

Computed Properties

• Exact Mass: 225.94518g/mol
• Monoisotopic Mass: 225.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes